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Compound of Interest

Compound Name: 3-Methoxy-6-methylpicolinonitrile

Cat. No.: B1590255 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known chemical properties,

synthesis, and spectral data for 3-Methoxy-6-methylpicolinonitrile. While this compound is of

interest within the broader class of picolinonitriles, which are significant in medicinal chemistry,

specific experimental data for this particular molecule is limited in publicly accessible literature.

Core Chemical Properties
3-Methoxy-6-methylpicolinonitrile is a substituted pyridine derivative. The presence of the

nitrile and methoxy functional groups, along with the methyl-substituted pyridine ring, suggests

its potential as a versatile intermediate in the synthesis of more complex molecules.

Table 1: Physicochemical Properties of 3-Methoxy-6-methylpicolinonitrile
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Property Value Source

CAS Number 95109-36-7 [1]

Molecular Formula C₈H₈N₂O [1]

Molecular Weight 148.16 g/mol [1]

SMILES COC1=CC=C(C)N=C1C#N [2]

InChI

InChI=1S/C8H8N2O/c1-6-3-4-

8(11-2)7(5-9)10-6/h3-4H,1-

2H3

[2]

Melting Point Data not available

Boiling Point Data not available [3]

Solubility Data not available

Spectral Data
Detailed experimental spectral data for 3-Methoxy-6-methylpicolinonitrile are not readily

available. However, based on the chemical structure, the expected NMR signals can be

predicted.

Table 2: Predicted ¹H and ¹³C NMR Chemical Shifts for 3-Methoxy-6-methylpicolinonitrile
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Nucleus
Predicted Chemical Shift
(ppm)

Notes

¹H Aromatic Protons (2H)
Expected in the aromatic

region, likely showing coupling.

Methoxy Protons (3H) Singlet.

Methyl Protons (3H) Singlet.

¹³C Pyridine Ring Carbons (5C)
Expected in the aromatic

region.

Nitrile Carbon (1C)
Characteristic shift for a nitrile

carbon.

Methoxy Carbon (1C)
Expected shift for a methoxy

carbon.

Methyl Carbon (1C)
Expected shift for a methyl

carbon.

Note: These are predicted values and may differ from experimental results. The actual

chemical shifts are influenced by the solvent and other experimental conditions.[4][5][6]

Experimental Protocols
Synthesis of Substituted Picolinonitriles (General
Methodologies)
While a specific, detailed experimental protocol for the synthesis of 3-Methoxy-6-
methylpicolinonitrile is not available in the reviewed literature, general methods for the

synthesis of substituted picolinonitriles can be adapted. These methods often involve the

construction of the pyridine ring followed by the introduction or modification of functional

groups.

General Synthetic Approach:

A plausible synthetic route could involve the following key transformations:
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Pyridine Ring Formation: Synthesis of a suitably substituted pyridine ring.

Introduction of the Cyano Group: Cyanation of a pyridine derivative, for example, through a

Sandmeyer reaction from an amino-substituted precursor or by cyanation of a halopyridine.

[7]

Introduction of the Methoxy and Methyl Groups: These groups can be introduced at various

stages of the synthesis via nucleophilic substitution or other standard organic

transformations.[7]

The following diagram illustrates a generalized workflow for the synthesis of a substituted

picolinonitrile.

Generalized Synthesis Workflow

Starting Materials

Pyridine Ring Formation

Functional Group Interconversion (e.g., Halogenation)

Cyanation Reaction

Introduction of Substituents (e.g., Methoxy, Methyl)

3-Methoxy-6-methylpicolinonitrile
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Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 3-Methoxy-6-methylpicolinonitrile.

Purification
Purification of the final product would typically involve standard laboratory techniques.

General Purification Protocol:

Extraction: The crude product would be extracted from the reaction mixture using a suitable

organic solvent.

Chromatography: Column chromatography is a common method for purifying organic

compounds. For a compound like 3-Methoxy-6-methylpicolinonitrile, silica gel would likely

be a suitable stationary phase, with a mobile phase consisting of a mixture of non-polar and

polar solvents (e.g., hexanes and ethyl acetate).[8]

Recrystallization: If the product is a solid, recrystallization from an appropriate solvent

system can be used to obtain a highly pure crystalline material.[9]

The following diagram outlines a general purification workflow.
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General Purification Workflow

Crude Reaction Mixture

Solvent Extraction

Concentration

Column Chromatography

Fraction Collection

Solvent Evaporation

Purity Analysis (e.g., TLC, NMR)

Recrystallization (if solid)

Impure

Pure 3-Methoxy-6-methylpicolinonitrile

Pure

Click to download full resolution via product page

Caption: General workflow for the purification of an organic compound.
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Biological Activity and Signaling Pathways
There is currently no specific information in the public domain regarding the biological activity,

mechanism of action, or any associated signaling pathways for 3-Methoxy-6-
methylpicolinonitrile. The broader class of substituted picolinonitriles is of significant interest

in medicinal chemistry due to the prevalence of the pyridine scaffold in numerous

pharmaceutical agents.[7] The nitrile group is a versatile functional handle that can be

converted into other functional groups, making picolinonitriles valuable intermediates in drug

discovery.[7]

Given the lack of specific biological data, no signaling pathway or experimental workflow

diagrams related to the biological effects of 3-Methoxy-6-methylpicolinonitrile can be

provided at this time. Further research is required to elucidate any potential biological roles of

this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-depth Technical Guide: 3-Methoxy-6-
methylpicolinonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1590255#3-methoxy-6-methylpicolinonitrile-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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